1-(1-Ethylpropenyl)pyrrolidine

• CAS No.: 56176-59-1
• Molecular Formula: C9H17N
• Molecular Weight: 139.24 g/mol
• IUPAC Name: 1-pent-2-en-3-ylpyrrolidine
• InChI: InChI=1S/C9H17N/c1-3-9(4-2)10-7-5-6-8-10/h3H,4-8H2,1-2H3
• InChI Key: LSQXOLFOAOCMSS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=CC)N1CCCC1

Description

1-(1-Ethylpropenyl)pyrrolidine is a useful research compound. Its molecular formula is C9H17N and its molecular weight is 139.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

584 g of pyrrolidine and 126.7 g of diethyl ketone are placed into a pear-shaped flask fitted with a Soxhlet attachment. In the Soxhlet there is contained 200 g of molecular sieve A4. The mixture is boiled for 170 hours at 150° C. bath temperature, and subsequently concentrated in a rotary evaporator. The residue obtained is distilled in a water-jet vacuum. There is obtained 142 g (70% of theory) of N-(3-pent-2-enyl)-pyrrolidine, b.p. 80° C./ 18 Torr. With the use of excess diethyl ketone, it is possible to attain a yield of 94%.

Synthesis routes and methods II

Procedure details

99 g (1.39 mole) of pyrrolidine dissolved in 460 ml of n-pentane were added clropwise to 40 g (0.464 mole) of 3-pentanone dissolved in 1600 ml of n-pentane, and the solution was cooled to 0° C. in an ice bath. 48.4 g (0.255 mole) of titanium tetrachloride dissolved in 480 ml of n-pentane were added dropwise at 0° C.-10° C. within one hour, the mixture was stirred for two further hours at RT, and the suspension was filtered. The filtrate was concentrated by evaporation on a rotary evaporator (500 to 10 mbar), and 44.3 g of 1-(1-ethylpropenyl)pyrrolidine (68.6% of theory) were obtained in this way.